Cas no 19641-53-3 ((1R)-1-phenylpentan-1-ol)
(1R)-1-phenylpentan-1-ol structure
Product Name:(1R)-1-phenylpentan-1-ol
CAS No:19641-53-3
MF:C11H16O
MW:164.244143486023
MDL:MFCD18339592
CID:123690
PubChem ID:6999795
Update Time:2025-04-18
(1R)-1-phenylpentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, a-butyl-, (aR)-
- (1R)-1-phenylpentan-1-ol
- (R)-(+)-1-Phenyl-1-pentanol
- (+)-1-Phenylpentan-1-ol
- (R)-(+)-α-Hydroxypentylbenzene
- (R)-1-Phenylpentanol
- (R)-Butyl phenyl carbinol
- (R)-α-Butylbenzenemethanol
- Benzenemethanol, α-butyl-, (R)-
- Benzenemethanol, α-butyl-, (αR)-
- (1R)-1-Phenyl-1-pentanol
- (R)-α-Butylbenzyl alcohol
- [R,(+)]-α-Butylbenzyl alcohol
- MFCD18339592
- .ALPHA.-BUTYLBENZYL ALCOHOL, (+)-
- (R)-1-Phenyl-1-pentanol, ee 91%
- alpha-Butylbenzyl alcohol, (+)-
- (R)-(+)-.ALPHA.-HYDROXYPENTYLBENZENE
- (R)-fenipentol
- 19641-53-3
- (R)-(+)-alpha-Hydroxypentylbenzene
- UNII-8LJH8DTI6V
- Benzenemethanol, alpha-butyl-, (R)-
- (R)-alpha-Butylbenzenemethanol
- PD132685
- BENZENEMETHANOL, .ALPHA.-BUTYL-, (.ALPHA.R)-
- SCHEMBL11351770
- (R)-.ALPHA.-BUTYLBENZENEMETHANOL
- EN300-128671
- Q27270721
- Fenipentol, (R)-
- (R)-1-Phenyl-1-pentanol
- BENZENEMETHANOL, .ALPHA.-BUTYL-, (R)-
- Benzenemethanol, alpha-butyl-, (alphaR)-
- Z1127664488
- 8LJH8DTI6V
- Benzyl alcohol, alpha-butyl-, (R)-(+)-
- BENZYL ALCOHOL, .ALPHA.-BUTYL-, (R)-(+)-
- (+)-1-Phenylpentanol
-
- MDL: MFCD18339592
- Inchi: 1S/C11H16O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h4-8,11-12H,2-3,9H2,1H3/t11-/m1/s1
- InChI Key: OVGORFFCBUIFIA-LLVKDONJSA-N
- SMILES: O[C@@H](C1C=CC=CC=1)CCCC
Computed Properties
- Exact Mass: 164.120115130g/mol
- Monoisotopic Mass: 164.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 20.2Ų
(1R)-1-phenylpentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P309060-10mg |
(1R)-1-phenylpentan-1-ol |
19641-53-3 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P309060-50mg |
(1R)-1-phenylpentan-1-ol |
19641-53-3 | 50mg |
$ 230.00 | 2022-06-03 | ||
| TRC | P309060-100mg |
(1R)-1-phenylpentan-1-ol |
19641-53-3 | 100mg |
$ 340.00 | 2022-06-03 | ||
| abcr | AB425865-1 g |
(R)-1-Phenyl-1-pentanol, ee 91%; . |
19641-53-3 | 1g |
€111.00 | 2023-05-18 | ||
| Enamine | EN300-128671-0.05g |
(1R)-1-phenylpentan-1-ol |
19641-53-3 | 95.0% | 0.05g |
$189.0 | 2025-02-19 | |
| Enamine | EN300-128671-0.1g |
(1R)-1-phenylpentan-1-ol |
19641-53-3 | 95.0% | 0.1g |
$281.0 | 2025-02-19 | |
| Enamine | EN300-128671-0.25g |
(1R)-1-phenylpentan-1-ol |
19641-53-3 | 95.0% | 0.25g |
$402.0 | 2025-02-19 | |
| Enamine | EN300-128671-0.5g |
(1R)-1-phenylpentan-1-ol |
19641-53-3 | 95.0% | 0.5g |
$633.0 | 2025-02-19 | |
| Enamine | EN300-128671-1.0g |
(1R)-1-phenylpentan-1-ol |
19641-53-3 | 95.0% | 1.0g |
$812.0 | 2025-02-19 | |
| Enamine | EN300-128671-2.5g |
(1R)-1-phenylpentan-1-ol |
19641-53-3 | 95.0% | 2.5g |
$1590.0 | 2025-02-19 |
(1R)-1-phenylpentan-1-ol Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
19641-53-3 ((1R)-1-phenylpentan-1-ol) Related Products
- 132202-69-8(1,4-Pentanediol, 1-phenyl-, (1R,4R)-rel-)
- 13401-42-8(1,4-Butanediol, 1,4-diphenyl-, (1R,4S)-rel-)
- 1334-90-3(1-Heptanol, phenyl-)
- 214280-56-5(1,4-Butanediol, 1,4-diphenyl-, (1R,4R)-)
- 195443-92-6(1,5-Pentanediol, 1,5-diphenyl-, (1R,5R)-)
- 1851-98-5( )
- 820247-84-5(1,4-Pentanediol, 1-phenyl-, (4S)-)
- 4850-50-4(1-phenylbutane-1,4-diol)
- 179639-45-3(Hexanol, phenyl-)
- 166337-43-5(1-(4-ethylphenyl)butan-1-ol)
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